Cas no 1448026-68-3 (1-(4-chlorophenyl)-N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylcyclopentane-1-carboxamide)

• Product Name: 1-(4-chlorophenyl)-N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylcyclopentane-1-carboxamide
• CAS No: 1448026-68-3
• MF: C₂₀H₂₄ClN₃O
• MW: 357.877063751221
• CID: 5820388
• PubChem ID: 71808608
• Update Time: 2025-06-11

1-(4-chlorophenyl)-N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylcyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylcyclopentane-1-carboxamide
• 1-(4-chlorophenyl)-N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)cyclopentanecarboxamide
• F6440-4016
• 1-(4-CHLOROPHENYL)-N-[(5-CYCLOPROPYL-1-METHYLPYRAZOL-3-YL)METHYL]CYCLOPENTANE-1-CARBOXAMIDE
• 1-(4-chlorophenyl)-N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]cyclopentane-1-carboxamide
• 1448026-68-3
• AKOS024563436

• Inchi： 1S/C20H24ClN3O/c1-24-18(14-4-5-14)12-17(23-24)13-22-19(25)20(10-2-3-11-20)15-6-8-16(21)9-7-15/h6-9,12,14H,2-5,10-11,13H2,1H3,(H,22,25)
• InChI Key： KSASUKPOEVXNEI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C(NCC2C=C(C3CC3)N(C)N=2)=O)CCCC1

Computed Properties

• Exact Mass: 357.1607901g/mol
• Monoisotopic Mass: 357.1607901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.9Ų

Additional information on 1-(4-chlorophenyl)-N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylcyclopentane-1-carboxamide

Comprehensive Analysis of 1-(4-chlorophenyl)-N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylcyclopentane-1-carboxamide (CAS No. 1448026-68-3)

The compound 1-(4-chlorophenyl)-N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylcyclopentane-1-carboxamide (CAS No. 1448026-68-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopentane core, 4-chlorophenyl group, and pyrazole moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.

In recent years, the demand for heterocyclic compounds like 1-(4-chlorophenyl)-N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylcyclopentane-1-carboxamide has surged, driven by their versatility in drug discovery. The pyrazole ring, a key component of this molecule, is known for its role in modulating enzyme activity and receptor binding. This has led to increased searches for "pyrazole derivatives in medicine" and "cyclopropyl-substituted compounds" in scientific databases, reflecting the growing interest in this chemical space.

The synthesis of CAS No. 1448026-68-3 involves multi-step organic reactions, often starting with the formation of the cyclopentane-1-carboxamide backbone. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the complexity of its molecular architecture, researchers frequently search for "synthetic routes to N-substituted carboxamides" or "characterization of chlorophenyl compounds" to optimize production processes.

From a pharmacological perspective, the 1-(4-chlorophenyl) moiety in this compound is noteworthy for its potential to enhance lipophilicity and membrane permeability, critical factors in drug bioavailability. This aligns with current trends in medicinal chemistry, where queries like "improving drug solubility with chlorophenyl groups" are common. Additionally, the cyclopropyl substituent on the pyrazole ring may contribute to metabolic stability, a hot topic in "ADME optimization" discussions.

Beyond pharmaceuticals, 1-(4-chlorophenyl)-N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylcyclopentane-1-carboxamide has shown promise in agrochemical applications. Its structural motifs resemble those found in modern crop protection agents, sparking interest in "pyrazole-based pesticides" research. The chlorophenyl group, in particular, is frequently studied for its role in enhancing compound efficacy against plant pathogens.

Environmental and safety profiles of CAS 1448026-68-3 are also under investigation, as researchers explore "green chemistry approaches" for its synthesis. The compound's biodegradability and ecotoxicological impact are subjects of ongoing studies, addressing the increasing demand for sustainable chemical solutions. This reflects broader industry shifts toward "benign by design" methodologies.

In computational chemistry, 1-(4-chlorophenyl)-N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylcyclopentane-1-carboxamide serves as an interesting case study for molecular docking simulations. Its diverse functional groups allow researchers to investigate "ligand-protein interactions" and "binding affinity predictions," topics frequently searched in AI-driven drug discovery platforms. The compound's three-dimensional conformation presents unique challenges and opportunities for in silico modeling.

The patent landscape surrounding 1448026-68-3 reveals growing intellectual property activity, particularly in areas of "small molecule therapeutics" and "selective enzyme inhibitors." This commercial interest underscores the compound's potential value in developing novel treatments for various conditions, though specific therapeutic claims require further clinical validation.

Analytical method development for 1-(4-chlorophenyl)-N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methylcyclopentane-1-carboxamide represents another active research area. Scientists are optimizing HPLC protocols and "chromatographic separation techniques" to ensure accurate quantification in complex matrices. These efforts support quality control in both research and potential industrial-scale production.

As the scientific community continues to explore CAS No. 1448026-68-3, its role in addressing current challenges in precision medicine and sustainable agriculture becomes increasingly apparent. The compound's multifaceted nature makes it a valuable subject for interdisciplinary research, bridging gaps between synthetic chemistry, biology, and materials science. Future studies will likely focus on expanding its applications while addressing emerging questions about structure-activity relationships and molecular optimization strategies.